N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide

Specification

• CAS No.: 1203346-14-8
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.32
• IUPAC Name: N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• Standard InChI: InChI=1S/C15H17N3O2/c1-10-5-4-6-13(12(10)3)17-14(19)8-18-9-16-11(2)7-15(18)20/h4-7,9H,8H2,1-3H3,(H,17,19)
• Standard InChI Key: JGGZLPKCHZQGKA-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)CN2C=NC(=CC2=O)C)C

Introduction

N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide is a complex organic compound with the molecular formula C15H17N3O2 and a molecular weight of approximately 271.32 g/mol. It belongs to the class of pyrimidines, which are heterocyclic aromatic organic compounds, similar to benzene and pyridine, but with nitrogen atoms at positions 1 and 3 of the six-membered ring. This compound is of significant interest in medicinal chemistry due to its potential biological activities and applications in drug development.

Biological Activities and Potential Applications

N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide exhibits potential biological activities that make it a valuable compound in medicinal chemistry. It may interact with specific biological targets such as enzymes or receptors, contributing to its biological activity. Computational studies suggest that it could inhibit key enzymes involved in bacterial metabolism and interact with DNA bases, affecting replication and transcription processes.

Potential Applications

• Antimicrobial Activity: Derivatives of this compound have shown significant antimicrobial activity against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

• Antioxidant Activity: The compound has demonstrated moderate antioxidant activity, suggesting potential applications in preventing oxidative stress-related damage.

Research Findings and Future Directions

Research findings related to N-(2,3-dimethylphenyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide are often published in journals focused on medicinal chemistry and drug discovery. The compound's potential as a drug candidate is being explored through in-depth studies of its biological activities and mechanisms of action. Further research is needed to fully elucidate its therapeutic potential and to optimize its structure for improved efficacy and safety.

Future Research Directions

• In Vivo Studies: Conducting in vivo studies to evaluate the compound's efficacy and safety in animal models.

• Structure Optimization: Modifying the compound's structure to enhance its biological activity and reduce potential side effects.

• Mechanism of Action: Investigating the detailed mechanisms by which the compound interacts with biological targets to exert its effects.